![molecular formula C8H11N3O B2836894 N-(3-Hydrazino-phenyl)-acetamide CAS No. 521097-90-5](/img/structure/B2836894.png)
N-(3-Hydrazino-phenyl)-acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-Hydrazino-phenyl)-acetamide, also known as 3-HPAA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In
Scientific Research Applications
Synthesis and Antimicrobial Applications
Research has demonstrated the synthesis of compounds related to N-(3-Hydrazino-phenyl)-acetamide that exhibit significant antimicrobial properties. For example, Almutairi et al. (2018) synthesized N-(2-{2-(1H-Indol-2-ylcarbonyl)hydrazinylacetyl}phenyl)acetamides with notable antimicrobial activity against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans, highlighting their potential as new antimicrobial agents (Almutairi et al., 2018). Similarly, Le et al. (2018) focused on the antibacterial activity of new 4-(2-Heterylidenehydrazinyl)-7-chloroquinoline derivatives, indicating their effectiveness against Bacillus subtilis and Aspergillus niger (Le et al., 2018).
Anti-inflammatory and Analgesic Activities
Studies have also explored the anti-inflammatory and analgesic potentials of compounds derived from or related to N-(3-Hydrazino-phenyl)-acetamide. Thomas et al. (2009) investigated the antimicrobial and anti-inflammatory activities of 2-(N1-Substituted hydrazino)-N-[4-(5-methyl-benzoxazol-2-yl)-phenyl]-acetamide, pointing towards their significant decrease in paw volume in an anti-inflammatory model, although with varying degrees of effectiveness in antimicrobial activities (Thomas et al., 2009).
Anticancer Activities
The search for anticancer agents has also incorporated derivatives of N-(3-Hydrazino-phenyl)-acetamide. Rani et al. (2014) developed 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, assessing their potential as anticancer agents. Their findings indicated that certain derivatives showed favorable anticancer and anti-inflammatory activities, with compound 3c exhibiting notable efficacy (Rani et al., 2014).
properties
IUPAC Name |
N-(3-hydrazinylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-6(12)10-7-3-2-4-8(5-7)11-9/h2-5,11H,9H2,1H3,(H,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLWBRQOZDOJGEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.